Cas no 2138364-96-0 (N-(butan-2-yl)-9-oxatricyclo[5.2.1.0,1,6]decan-5-amine)

• Product Name: N-(butan-2-yl)-9-oxatricyclo[5.2.1.0,1,6]decan-5-amine
• CAS No: 2138364-96-0
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5898911
• PubChem ID: 165842975
• Update Time: 2025-10-31

N-(butan-2-yl)-9-oxatricyclo[5.2.1.0,1,6]decan-5-amine Chemical and Physical Properties

Names and Identifiers

• 2138364-96-0
• EN300-841746
• N-(butan-2-yl)-9-oxatricyclo[5.2.1.0,1,6]decan-5-amine

• Inchi： 1S/C13H23NO/c1-3-9(2)14-11-5-4-6-13-7-10(8-15-13)12(11)13/h9-12,14H,3-8H2,1-2H3
• InChI Key： QZEJQCCQUFDGKE-UHFFFAOYSA-N
• SMILES： O1CC2CC31CCCC(C32)NC(C)CC

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on N-(butan-2-yl)-9-oxatricyclo[5.2.1.0,1,6]decan-5-amine

Introduction to N-(butan-2-yl)-9-oxatricyclo[5.2.1.0,1,6]decan-5-amine (CAS No. 2138364-96-0)

N-(butan-2-yl)-9-oxatricyclo[5.2.1.0,1,6]decan-5-amine is a highly complex and structurally unique compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, identified by its CAS number 2138364-96-0, belongs to a class of tricyclic amines characterized by a fused oxetane ring and a butyl substituent at the nitrogen atom. The intricate cyclic framework of this compound presents both challenges and opportunities for synthetic chemists and biologists alike.

The structural complexity of N-(butan-2-yl)-9-oxatricyclo[5.2.1.0,1,6]decan-5-amine arises from its tricyclic core, which consists of three interconnected rings. The presence of an oxetane ring introduces a strained system that can influence the compound's reactivity and biological activity. This strained environment has been explored in various research studies as a potential scaffold for developing novel bioactive molecules.

In recent years, there has been growing interest in tricyclic compounds due to their diverse pharmacological properties. These molecules often exhibit enhanced binding affinity and selectivity towards biological targets, making them promising candidates for drug development. The specific arrangement of atoms in N-(butan-2-yl)-9-oxatricyclo[5.2.1.0,1,6]decan-5-amine suggests potential applications in the treatment of various diseases, particularly those involving G-protein coupled receptors (GPCRs) and other membrane-bound proteins.

One of the most compelling aspects of this compound is its synthetic accessibility. While the construction of tricyclic systems can be challenging, recent advances in synthetic methodologies have made it possible to access complex molecules like N-(butan-2-yl)-9-oxatricyclo[5.2.1.0,1,6]decan-5-amine with greater ease than previously thought. These advancements have enabled researchers to explore modified derivatives of the compound, further expanding its potential therapeutic applications.

The butyl substituent at the nitrogen atom plays a crucial role in determining the compound's physicochemical properties and biological activity. Butyl groups are known to enhance lipophilicity, which can improve membrane permeability and oral bioavailability of drug candidates. In addition, the presence of this group can influence the compound's interactions with biological targets, potentially leading to novel mechanisms of action.

Recent studies have begun to uncover the biological significance of N-(butan-2-yl)-9-oxatricyclo[5.2.1.0,1,6]decan-5-amine and its derivatives. Research has shown that modifications to the tricyclic core can significantly alter the compound's pharmacological profile. For instance, introducing functional groups at specific positions on the ring system can enhance binding affinity or modulate metabolic stability.

The oxetane ring in particular has been identified as a key structural feature that contributes to the compound's bioactivity. Oxetanes are known for their ability to adopt unique conformations that can optimize interactions with biological targets. This flexibility makes them valuable scaffolds for drug design, allowing chemists to fine-tune molecular interactions through subtle structural modifications.

In conclusion, N-(butan-2-yl)-9-oxatricyclo[5.2.1.0,1,6]decan-5-amine represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique tricyclic framework and functional groups offer numerous opportunities for further exploration in both academic research and drug development pipelines.